Cas no 2137077-94-0 ((1R)-2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol)

• Product Name: (1R)-2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• CAS No: 2137077-94-0
• MF: C₇H₁₂N₆O
• MW: 196.20977973938
• CID: 5939995
• PubChem ID: 165779378
• Update Time: 2025-06-30

(1R)-2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• EN300-1147496
• 2137077-94-0

• Inchi： 1S/C7H12N6O/c1-2-3-13-5-6(10-12-13)7(14)4-9-11-8/h5,7,14H,2-4H2,1H3/t7-/m1/s1
• InChI Key： JUHIBPSZKAURCX-SSDOTTSWSA-N
• SMILES： O[C@H](CN=[N+]=[N-])C1=CN(CCC)N=N1

Computed Properties

• Exact Mass: 196.10725903g/mol
• Monoisotopic Mass: 196.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.3Ų

Additional information on (1R)-2-azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol

Introduction to Compound CAS No. 2137077-94-0: (1R)-2-Azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol

The compound with CAS No. 2137077-94-0, commonly referred to as (1R)-2-Azido-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is notable for its unique structure, which incorporates both an azide group and a triazole ring, making it a valuable building block in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug delivery systems and as a precursor for advanced materials.

Azide groups are well-known for their reactivity in click chemistry reactions, particularly the Huisgen cycloaddition reaction. The presence of an azide group in this compound enables it to participate in such reactions, facilitating the construction of complex molecular architectures. The triazole ring, on the other hand, is a heterocyclic structure that imparts stability and bioactivity to the molecule. This combination makes (1R)-2-Azido... a versatile compound with diverse applications.

Recent advancements in synthetic methodologies have allowed for the efficient synthesis of this compound. Researchers have employed various strategies, including catalytic asymmetric synthesis and tandem reactions, to achieve high yields and enantioselectivity. These methods not only enhance the accessibility of the compound but also pave the way for its use in large-scale production.

In terms of biological activity, (1R)-2-Azido... has shown promise as a potential therapeutic agent. Studies conducted in vitro have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Furthermore, its structural flexibility allows for modifications that could enhance its pharmacokinetic properties, making it a strong candidate for drug development.

The integration of azide groups and triazole rings into this molecule has also opened new avenues for material science applications. For instance, researchers have explored its use as a precursor for stimuli-responsive materials and advanced polymers. These materials exhibit unique properties such as self-healing capabilities and responsiveness to external stimuli, which could revolutionize industries ranging from electronics to biomedical engineering.

From an environmental perspective, the synthesis and application of (1R)-2-Azido... are being scrutinized to ensure sustainability. Green chemistry principles are being increasingly incorporated into its production processes, aiming to minimize waste and reduce energy consumption. This shift aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, (1R)-2-Azido... stands at the forefront of chemical innovation due to its unique structure and diverse applications. As research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in advancing both medicinal and material sciences.